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Compound of Interest

Compound Name:
2-Chloro-1-methoxy-3-

nitrobenzene

Cat. No.: B183053 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 2-Chloro-1-methoxy-3-nitrobenzene, a key intermediate in organic synthesis.

This document outlines its structure, molecular weight, and other physicochemical properties.

Additionally, it presents a generalized experimental protocol for its synthesis and analysis,

based on established methods for similar compounds.

Core Compound Data
2-Chloro-1-methoxy-3-nitrobenzene is an aromatic organic compound with the chemical

formula C7H6ClNO3.[1] Its structure consists of a benzene ring substituted with a chlorine

atom at the second position, a methoxy group at the first, and a nitro group at the third. It is

commonly available as a yellow powder and is utilized as a building block in the synthesis of

more complex molecules.[1]

Physicochemical and Computational Data
The following table summarizes the key quantitative data for 2-Chloro-1-methoxy-3-
nitrobenzene. It is important to note that while computational data is available, specific

experimental values for properties such as melting and boiling points are not readily found in

the scientific literature for this particular isomer.
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Property Value Source

Molecular Formula C7H6ClNO3 [1]

Molecular Weight 187.58 g/mol [1]

CAS Number 3970-39-6 [1][2]

Appearance Yellow Powder [1]

Topological Polar Surface Area 55 Å² [1]

Hydrogen Bond Acceptor

Count
3 [1]

Heavy Atom Count 12 [1]

Complexity 171 [1]

Monoisotopic Mass 187.0036207 u [1]

Chemical Structure
The two-dimensional chemical structure of 2-Chloro-1-methoxy-3-nitrobenzene is depicted

below, illustrating the arrangement of the chloro, methoxy, and nitro functional groups on the

benzene ring.
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2-Chloro-3-nitrophenol
(CAS: 603-84-9)
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(e.g., Dimethyl sulfate)
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(e.g., K2CO3)

Solvent
(e.g., Acetone)

Aqueous Workup
& Purification

Williamson Ether Synthesis 2-Chloro-1-methoxy-3-nitrobenzene

Sample Preparation
(Dissolve in appropriate solvent) GC Injection Chromatographic Separation

(e.g., DB-5ms column) Electron Ionization (EI) Mass Detection
(Quadrupole or TOF)

Data Analysis
(Purity & Identification)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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